Cas no 40739-44-4 (4'-N-Butyl-2,2,2-trifluoroacetophenone)

• Product Name: 4'-N-Butyl-2,2,2-trifluoroacetophenone
• CAS No: 40739-44-4
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• MDL: MFCD00214157
• CID: 328794
• PubChem ID: 595109
• Update Time: 2025-05-25

4'-N-Butyl-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-N-Butyl-2,2,2-trifluoroacetophenone
• 1-(4-BUTYLPHENYL)-2,2,2-TRIFLUOROETHANONE
• 4'-butyl-2,2,2-trifluoroacetophenone
• carbonate ionophore iv
• Carbonate ionophore IV solution
• Trifluoracetyl-p-butylbenzol
• trifluoroacetyl-p-butylbenzene
• 1-(4-butylphenyl)-2,2,2-trifluoroethan-1-one
• A825264
• MFCD00214157
• 1-(4-butylphenyl)-2,2,2-tris(fluoranyl)ethanone
• 1-(4-Butyl-phenyl)-2,2,2-trifluoro-ethanone
• CS-0357815
• DTXSID30344207
• Ethanone, 1-(4-butylphenyl)-2,2,2-trifluoro-
• 4'-(1-butyl)-2,2,2-trifluoroacetophenone
• 40739-44-4
• SCHEMBL3266774
• 1-(4-Butylphenyl)-2,2,2-trifluoroethanone #
• FT-0639663
• AKOS005259516

• MDL： MFCD00214157
• Inchi： 1S/C12H13F3O/c1-2-3-4-9-5-7-10(8-6-9)11(16)12(13,14)15/h5-8H,2-4H2,1H3
• InChI Key： XIVOMWSWGCFRNB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)CCCC)=O)(F)F

Computed Properties

• Exact Mass: 230.09200
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Flash Point: -17 °C
• PSA: 17.07000
• LogP: 3.77420

4'-N-Butyl-2,2,2-trifluoroacetophenone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38-40-36/37
• Safety Instruction： S16; S26; S29; S33; S36
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-S26-S29-S33-S36

Additional information on 4'-N-Butyl-2,2,2-trifluoroacetophenone

4'-N-Butyl-2,2,2-Trifluoroacetophenone: A Comprehensive Professional Introduction

4'-N-Butyl-2,2,2-Trifluoroacetophenone (CAS No. 40739-44-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a butyl-substituted acetophenone moiety. The trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it highly versatile in chemical reactions and industrial applications.

Recent advancements in synthetic chemistry have led to a deeper understanding of the properties and potential uses of 4'-N-Butyl-2,2,2-Trifluoroacetophenone. Researchers have explored its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic synthesis.

The CAS No. 40739-44-4 designation highlights the compound's importance in regulatory and industrial contexts. Its chemical structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have revealed insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its reactivity in different chemical environments.

In terms of applications, 4'-N-Butyl-2,2,2-Trifluoroacetophenone has found significant use in the pharmaceutical industry as a precursor for bioactive compounds. Its trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have demonstrated its potential as a lead compound in the design of novel therapeutics targeting various diseases.

Moreover, the compound has been utilized in the synthesis of advanced materials with tailored properties. For instance, its ability to form stable covalent bonds with other functional groups has enabled the creation of high-strength polymers and lightweight composites. These materials are increasingly being adopted in aerospace and automotive industries due to their exceptional performance characteristics.

The synthesis of CAS No. 40739-44-4 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative methodologies to optimize this synthesis pathway, including the use of catalytic systems and green chemistry principles. These advancements have not only improved the efficiency of production but also reduced environmental impact.

Looking ahead, ongoing research into 4'-N-Butyl-2,2,2-Trifluoroacetophenone is expected to uncover new applications across diverse sectors. Its unique combination of electronic properties and structural flexibility positions it as a key compound in the development of next-generation materials and pharmaceuticals.